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Compound of Interest

Compound Name: 1-Chlorohexane

Cat. No.: B165106 Get Quote

An In-depth Technical Guide to 1-Chlorohexane (CAS: 544-10-5)

Introduction
1-Chlorohexane, also known as n-hexyl chloride, is a halogenated aliphatic hydrocarbon with

the chemical formula C₆H₁₃Cl.[1][2] It is a colorless liquid at room temperature, possessing a

characteristic aromatic or sweet odor.[1][2][3][4] As a primary alkyl halide, its chemistry is

dominated by the reactive carbon-chlorine bond, making it a versatile intermediate and building

block in organic synthesis.[5][6] This guide provides a comprehensive technical overview of 1-
chlorohexane, covering its physicochemical properties, spectroscopic data, synthesis

protocols, chemical reactivity, applications, and safety information, tailored for researchers,

scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data
The fundamental properties of 1-chlorohexane are summarized below. It is sparingly soluble in

water but readily soluble in many organic solvents such as ethanol, ether, benzene, and

xylene.[1][3][4][5]

Table 1: Physicochemical Properties of 1-Chlorohexane
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Property Value Source(s)

CAS Number 544-10-5 [1]

Molecular Formula C₆H₁₃Cl [1][4]

Molecular Weight 120.62 g/mol [1][4]

Appearance Colorless liquid [1][3][4]

Density 0.879 g/mL at 25 °C [4]

Melting Point -94 °C [1][4]

Boiling Point 133-135 °C [1][4][7]

Flash Point 27 °C (80.6 °F) - closed cup [4][7]

Refractive Index (n20/D) 1.419

Solubility in Water Insoluble / Sparingly soluble [1][5]

| Vapor Pressure | 44 hPa at 36 °C |[7] |

Table 2: Spectroscopic Data Identifiers for 1-Chlorohexane
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Spectroscopic Technique
Key Information / Database
Source

Source(s)

¹H NMR

Spectra available in
databases like
SpectraBase and
ChemicalBook.

[8][9][10][11]

¹³C NMR
Spectrum available in the

ChemicalBook database.
[9]

Mass Spectrometry (MS)

GC-MS data available from

NIST and other spectral

libraries.

[8][12]

Infrared (IR) Spectroscopy

FTIR spectra available from

suppliers and databases like

SpectraBase.

[8][12]

| Raman Spectroscopy | Spectra available in public and commercial databases. |[8][12] |

Synthesis of 1-Chlorohexane
1-Chlorohexane is commonly synthesized from 1-hexanol. The hydroxyl group of the alcohol

is a poor leaving group, so it must first be converted into a better one. Two prevalent methods

for this transformation are reaction with thionyl chloride (SOCl₂) or with concentrated

hydrochloric acid (HCl).[1][6] The thionyl chloride method is often preferred in a laboratory

setting as it produces gaseous byproducts (SO₂ and HCl), which simplifies product purification.

[6]

Experimental Protocol: Synthesis from 1-Hexanol and
Thionyl Chloride
This protocol is adapted from established methods in practical organic chemistry.[13]

Materials:

1-hexanol (0.5 mol)
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Thionyl chloride (SOCl₂) (1.5 mol)

10% Sodium carbonate (Na₂CO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Distilled water

Equipment:

Three-neck round-bottom flask (500 mL)

Reflux condenser

Dropping/addition funnel

Heating mantle with magnetic stirrer

Distillation apparatus

Separatory funnel (125 mL)

Procedure:

Reaction Setup: Assemble the three-neck flask in a heating mantle. Attach the reflux

condenser to the central neck and the addition funnel to a side neck. Ensure the setup is in a

well-ventilated fume hood.

Charging Reactants: Add thionyl chloride to the flask. Slowly add 1-hexanol dropwise from

the addition funnel while stirring. The reaction is exothermic, so the addition rate should be

controlled to maintain a gentle reaction.[13]

Reflux: After the addition is complete, heat the mixture to reflux for one hour to ensure the

reaction goes to completion.[13]

Distillation: Rearrange the apparatus for simple distillation. Heat the mixture to distill off the

excess thionyl chloride first (boiling point ~76 °C), followed by the crude 1-chlorohexane
product, which distills at approximately 131-134 °C.[13]
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Workup and Purification:

Transfer the collected crude product to a separatory funnel.

Wash the crude product successively with distilled water, 10% sodium carbonate solution

(to neutralize any remaining acid), and again with distilled water.[13]

Separate the organic layer and transfer it to a clean flask.

Drying: Dry the product by adding anhydrous sodium sulfate until the liquid is clear.[13]

Final Product: Decant or filter the dried 1-chlorohexane to obtain the purified product. For

higher purity, a final fractional distillation can be performed.

1. Mix Reactants
(1-Hexanol + SOCl₂)

2. Reflux
(1 hour)

3. Distillation
(Separate crude product)

4. Aqueous Workup
(Wash with H₂O, Na₂CO₃)

5. Drying
(Anhydrous Na₂SO₄)

6. Final Product
(Pure 1-Chlorohexane)

Click to download full resolution via product page

Synthesis workflow for 1-Chlorohexane.

Chemical Reactivity and Applications
The reactivity of 1-chlorohexane is centered on the polar carbon-chlorine bond, which makes

the primary carbon atom electrophilic and susceptible to nucleophilic attack. This property is

the foundation of its utility in organic synthesis.[4][5][6]

Key Reactions
Nucleophilic Substitution (Sₙ2): As a primary alkyl halide, 1-chlorohexane readily undergoes

Sₙ2 reactions. The chlorine atom is displaced by a wide range of nucleophiles, allowing for

the introduction of the hexyl group into various molecules.[5][6] Examples include reaction

with hydroxide to form 1-hexanol, cyanide to form heptanenitrile, and alkoxides to form

ethers.[4]

Elimination Reactions: In the presence of a strong, sterically hindered base, 1-chlorohexane
can undergo elimination reactions (typically E2) to form 1-hexene.[4]
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Friedel-Crafts Alkylation: It can act as an alkylating agent to introduce a hexyl group onto an

aromatic ring, such as reacting with benzene in the presence of a Lewis acid catalyst like

AlCl₃ to form phenylhexane.[1]

1-Chlorohexane
(C₆H₁₃Cl)

1-Hexanol
(C₆H₁₄O)

  + NaOH (Sₙ2)

Heptanenitrile
(C₇H₁₃N)

  + NaCN (Sₙ2)

1-Hexene
(C₆H₁₂)

  + Strong Base (E2)

Phenylhexane
(C₁₂H₁₈)

  + Benzene / AlCl₃

Click to download full resolution via product page

Key chemical reactions of 1-Chlorohexane.

Applications
1-Chlorohexane's reactivity makes it a valuable intermediate in several industries:

Pharmaceutical Synthesis: It serves as a precursor or intermediate in the synthesis of more

complex active pharmaceutical ingredients (APIs).[3][5]

Agrochemicals: Used in the manufacturing of specialized chemicals for agricultural

applications.[3][5]

Fragrance Industry: Employed as a building block for synthesizing aromatic compounds

used in perfumes and cosmetics.[3]

General Organic Synthesis: Widely used as an alkylating agent to introduce a hexyl moiety.

[3][6]

Solvent: Its ability to dissolve various organic compounds makes it suitable as a solvent for

certain reactions and extractions.[2][3]

Safety and Handling
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1-Chlorohexane is a flammable liquid and poses several health hazards. Proper safety

protocols are critical when handling this chemical.[5]

Table 3: GHS Hazard Information for 1-Chlorohexane

Hazard Class Code Statement Source(s)

Flammable Liquids H226
Flammable liquid
and vapour

[1][7]

Acute Toxicity

(Inhalation)
H332 Harmful if inhaled

Acute Toxicity

(Dermal)
H312

Harmful in contact

with skin

Respiratory Irritation H335
May cause respiratory

irritation

| Aquatic Hazard (Chronic) | H412 | Harmful to aquatic life with long lasting effects |[1] |

Handling and Storage Recommendations
Ventilation: Always handle 1-chlorohexane in a well-ventilated area or a chemical fume

hood to avoid inhalation of vapors.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (e.g., type ABEK respirator filter), and a lab coat.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[7][14] Use non-sparking tools and ensure all equipment is properly grounded to prevent

static discharge.[7][14]

Storage: Store in a cool, dry, well-ventilated area below +30°C in a tightly closed container.

[7]

Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[4][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.solubilityofthings.com/1-chlorohexane
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Chlorohexane
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://en.wikipedia.org/wiki/1-Chlorohexane
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-chlorohexane-dic4980.html
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://cameochemicals.noaa.gov/chemical/19012
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://cameochemicals.noaa.gov/chemical/19012
https://www.merckmillipore.com/FR/en/product/1-Chlorohexane,MDA_CHEM-818497
https://www.nbinno.com/article/other-organic-chemicals/chemistry-properties-reactivity-1-chlorohexane-jl
https://cameochemicals.noaa.gov/chemical/19012
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response: In case of a spill, eliminate all ignition sources. Absorb the spill with dry

earth, sand, or another non-combustible material and transfer it to a sealed container for

hazardous waste disposal.[12][14]

Conclusion
1-Chlorohexane (CAS 544-10-5) is a fundamental alkyl halide with significant applications in

organic synthesis. Its utility stems from the reactivity of its carbon-chlorine bond, which allows

for versatile transformations, particularly through nucleophilic substitution reactions. While it is

an indispensable intermediate in the pharmaceutical, fragrance, and specialty chemical

industries, its flammability and toxicity necessitate strict adherence to safety and handling

protocols. A thorough understanding of its properties, synthesis, and reactivity is essential for

its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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